Cas no 1049697-98-4 (3-4-(trifluoromethyl)phenylpyrrolidin-3-ol hydrochloride)

• Product Name: 3-4-(trifluoromethyl)phenylpyrrolidin-3-ol hydrochloride
• CAS No: 1049697-98-4
• MF: C₁₁H₁₃ClF₃NO
• MW: 267.675232648849
• MDL: MFCD28108770
• CID: 4559807
• PubChem ID: 120895
• Update Time: 2025-11-12

3-4-(trifluoromethyl)phenylpyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-(trifluoromethyl)phenyl)pyrrolidin-3-ol hydrochloride
• 3-4-(trifluoromethyl)phenylpyrrolidin-3-ol hydrochloride

• MDL： MFCD28108770
• Inchi： 1S/C11H12F3NO.ClH/c12-11(13,14)9-3-1-8(2-4-9)10(16)5-6-15-7-10;/h1-4,15-16H,5-7H2;1H
• InChI Key： CCMJKBIBIGSUIZ-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(C(F)(F)F)C=C2)(O)C1.[H]Cl

Additional information on 3-4-(trifluoromethyl)phenylpyrrolidin-3-ol hydrochloride

3-4-(Trifluoromethyl)phenylpyrrolidin-3-ol Hydrochloride: A Comprehensive Overview

3-4-(Trifluoromethyl)phenylpyrrolidin-3-ol hydrochloride (CAS No. 1049697-98-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyrrolidine ring substituted with a trifluoromethylphenyl group at the 3-position, along with a hydroxyl group at the same position, which is further protonated to form the hydrochloride salt.

The trifluoromethylphenyl group is a key feature of this compound, contributing to its chemical stability and bioavailability. Recent studies have highlighted the importance of trifluoromethyl substituents in enhancing the pharmacokinetic properties of drugs, such as increasing lipophilicity and improving metabolic stability. This makes 3-4-(Trifluoromethyl)phenylpyrrolidin-3-ol hydrochloride a promising candidate for drug delivery systems and therapeutic agents.

Research into the synthesis of this compound has focused on optimizing reaction conditions to achieve high yields and purity. The use of catalytic asymmetric synthesis has been particularly effective in constructing the chiral center at the 3-position of the pyrrolidine ring. This approach not only ensures high enantiomeric excess but also aligns with green chemistry principles by minimizing waste and reducing energy consumption.

In terms of biological activity, 3-4-(Trifluoromethyl)phenylpyrrolidin-3-ol hydrochloride has shown potential as a modulator of various cellular pathways. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory responses, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases. Additionally, its role as a precursor in the synthesis of more complex molecules has been explored, further expanding its applicability in medicinal chemistry.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and bioavailability. This form ensures that the compound can be effectively administered orally or through other routes, making it a versatile tool in drug development.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 3-4-(Trifluoromethyl)phenylpyrrolidin-3-ol hydrochloride, providing insights into its interactions with biological targets. These studies have revealed that the trifluoromethyl group plays a critical role in stabilizing key protein-ligand interactions, thereby enhancing the compound's efficacy.

In conclusion, 3-4-(Trifluoromethyl)phenylpyrrolidin-3-ol hydrochloride (CAS No. 1049697-98-4) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, combined with cutting-edge synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial applications.